![molecular formula C21H20BrCl2N3O2 B3004306 3-(3,4-dichlorophenyl)-1-(4-nitrobenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide CAS No. 352018-44-1](/img/structure/B3004306.png)
3-(3,4-dichlorophenyl)-1-(4-nitrobenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide
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Description
3-(3,4-dichlorophenyl)-1-(4-nitrobenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide is a useful research compound. Its molecular formula is C21H20BrCl2N3O2 and its molecular weight is 497.21. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
The compound and its derivatives have been explored for their antimicrobial properties. A study by Demchenko et al. (2021) synthesized a series of quaternary salts including 3-(3,4-dichlorophenyl)-1-(4-nitrobenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine derivatives, finding that many displayed antibacterial and antifungal activities against pathogens like Staphylococcus aureus, Escherichia coli, and Candida albicans (Demchenko et al., 2021).
Antiviral Activity
Research by Demchenko et al. (2019) on related compounds demonstrated antiviral activity, particularly against the Flu A H1N1 virus. Although the specific compound was not tested, this research indicates the potential of this class of compounds in antiviral applications (Demchenko et al., 2019).
Anticancer Potential
Investigations into the anticancer properties of similar compounds have been conducted. Abdel-Hafez (2007) synthesized derivatives of 3,4-dihydro- and 1,2,3,4-tetrahydro-benzo[4,5]imidazo[1,2-a]pyrimidine, showing variable degrees of antineoplastic activity against certain cancer cell lines. This suggests that the structure of the compound could have relevance in cancer research (Abdel-Hafez, 2007).
Potential in Antimicrobial Drug Development
A study by Demchenko et al. (2021) synthesized derivatives of 3-arylaminomethyl-1-(2-oxo-2-arylethyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-1-ium bromides, showing broad-spectrum antimicrobial activity. This research points to the potential of this class of compounds, including the one , in developing new antimicrobial drugs (Demchenko et al., 2021).
properties
IUPAC Name |
3-(3,4-dichlorophenyl)-1-[(4-nitrophenyl)methyl]-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20Cl2N3O2.BrH/c22-18-10-7-16(12-19(18)23)20-14-24(21-4-2-1-3-11-25(20)21)13-15-5-8-17(9-6-15)26(27)28;/h5-10,12,14H,1-4,11,13H2;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIDMEYYFKUAAPJ-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=[N+](C=C(N2CC1)C3=CC(=C(C=C3)Cl)Cl)CC4=CC=C(C=C4)[N+](=O)[O-].[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20BrCl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-dichlorophenyl)-1-(4-nitrobenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide |
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